(6-Bromo-2-quinolyl)methyl(methylethyl)amine

• Molecular Formula: C13H15BrN2
• Molecular Weight: 279.18 g/mol
• IUPAC Name: 6-bromo-N-methyl-N-propan-2-ylquinolin-2-amine
• InChI: InChI=1S/C13H15BrN2/c1-9(2)16(3)13-7-4-10-8-11(14)5-6-12(10)15-13/h4-9H,1-3H3
• InChI Key: CDRNGIZKDMWMIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C1=NC2=C(C=C1)C=C(C=C2)Br

Description

(6-Bromo-2-quinolyl)methyl(methylethyl)amine is a useful research compound. Its molecular formula is C13H15BrN2 and its molecular weight is 279.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, 180 mg of N-methylisopropylamine, and 200 g of potassium carbonate were added at room temperature sequentially to 5 ml solution of dimethylsulfonamide with 63 g of 2-chloro-6-bromoquinoline, and the mixture was stirred at 110° C. for 4 hours. Water was added to the reaction solution, extracted with ethyl acetate. Ethyl acetate layer was washed with saturated saline solution, and dried with anhydrous sodium sulfate. The solvents were distilled outunder reduced pressure, and the residues were separated and purified by silicagel chromatography (hexane/ethyl acetate=3/1) to obtain 18 mg of the above compound as a white solid.